Cas no 942069-63-8 (2-[3,5-Dimethyl-4-(phenylethynyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[3,5-Dimethyl-4-(phenylethynyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 942069-63-8
• MF: C₂₂H₂₅BO₂
• MW: 332.243706464767
• CID: 2817729
• PubChem ID: 53429050
• Update Time: 2025-04-21

2-[3,5-Dimethyl-4-(phenylethynyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• DTXSID80700031
• 942069-63-8
• 2-[3,5-Dimethyl-4-(phenylethynyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C22H25BO2/c1-16-14-19(23-24-21(3,4)22(5,6)25-23)15-17(2)20(16)13-12-18-10-8-7-9-11-18/h7-11,14-15H,1-6H3
• InChI Key： DUIRCRCTPLMOBV-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C)C(C#CC3C=CC=CC=3)=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 332.1947602Da
• Monoisotopic Mass: 332.1947602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų